Cas no 1213645-36-3 ((3S)-3-amino-3-(4-methylphenyl)propan-1-ol)
1213645-36-3 structure
Product Name:(3S)-3-amino-3-(4-methylphenyl)propan-1-ol
CAS No:1213645-36-3
MF:C10H15NO
MW:165.232202768326
MDL:MFCD07784146
CID:1035182
PubChem ID:25419078
Update Time:2024-11-03
(3S)-3-amino-3-(4-methylphenyl)propan-1-ol Chemical and Physical Properties
Names and Identifiers
-
- (S)-3-Amino-3-(p-tolyl)propan-1-ol
- (3S)-3-amino-3-(4-methylphenyl)propan-1-ol
- SCHEMBL14782317
- 1213645-36-3
- (S)-3-Amino-3-(4-methylphenyl)propan-1-ol
- EN300-1163872
- CS-0442417
- (S)-beta-3-p-Tolylalaninol, AldrichCPR
- AKOS006286895
- MFCD07784146
- (S)-beta-3-p-Tolylalaninol
- (s)-3-p-tolyl-beta-alaninol
- DTXSID50649685
-
- MDL: MFCD07784146
- Inchi: 1S/C10H15NO/c1-8-2-4-9(5-3-8)10(11)6-7-12/h2-5,10,12H,6-7,11H2,1H3/t10-/m0/s1
- InChI Key: DLRHJVGOQVPPGF-JTQLQIEISA-N
- SMILES: OCC[C@@H](C1C=CC(C)=CC=1)N
Computed Properties
- Exact Mass: 165.115364102g/mol
- Monoisotopic Mass: 165.115364102g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 12
- Rotatable Bond Count: 3
- Complexity: 119
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 1
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 0.9
- Topological Polar Surface Area: 46.2Ų
(3S)-3-amino-3-(4-methylphenyl)propan-1-ol Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Chemenu | CM131111-1g |
(S)-3-amino-3-(p-tolyl)propan-1-ol |
1213645-36-3 | 95% | 1g |
$367 | 2023-01-10 | |
| eNovation Chemicals LLC | D522825-5g |
(S)-3-AMino-3-(p-tolyl)propan-1-ol |
1213645-36-3 | 97% | 5g |
$1530 | 2023-09-02 | |
| Advanced ChemBlocks | P42260-250MG |
(S)-3-Amino-3-(4-methylphenyl)propan-1-ol |
1213645-36-3 | 95% | 250MG |
$160 | 2023-09-15 | |
| Advanced ChemBlocks | P42260-1G |
(S)-3-Amino-3-(4-methylphenyl)propan-1-ol |
1213645-36-3 | 95% | 1G |
$405 | 2023-09-15 | |
| Advanced ChemBlocks | P42260-5G |
(S)-3-Amino-3-(4-methylphenyl)propan-1-ol |
1213645-36-3 | 95% | 5G |
$1,215 | 2023-09-15 | |
| Enamine | EN300-1163872-0.05g |
(3S)-3-amino-3-(4-methylphenyl)propan-1-ol |
1213645-36-3 | 0.05g |
$900.0 | 2023-06-08 | ||
| Enamine | EN300-1163872-0.1g |
(3S)-3-amino-3-(4-methylphenyl)propan-1-ol |
1213645-36-3 | 0.1g |
$943.0 | 2023-06-08 | ||
| Enamine | EN300-1163872-0.25g |
(3S)-3-amino-3-(4-methylphenyl)propan-1-ol |
1213645-36-3 | 0.25g |
$985.0 | 2023-06-08 | ||
| Enamine | EN300-1163872-0.5g |
(3S)-3-amino-3-(4-methylphenyl)propan-1-ol |
1213645-36-3 | 0.5g |
$1027.0 | 2023-06-08 | ||
| Enamine | EN300-1163872-1.0g |
(3S)-3-amino-3-(4-methylphenyl)propan-1-ol |
1213645-36-3 | 1g |
$1070.0 | 2023-06-08 |
(3S)-3-amino-3-(4-methylphenyl)propan-1-ol Related Literature
-
Stephen P. Fletcher,Richard B. C. Jagt,Ben L. Feringa Chem. Commun., 2007, 2578-2580
-
Govind Reddy Mol. Syst. Des. Eng., 2021,6, 779-789
-
Xin Fu,Qing-rong Liang,Rong-guang Luo,Yan-shu Li,Xiao-ping Xiao,Lu-lu Yu,Wen-zhe Shan,Guang-qin Fan J. Mater. Chem. B, 2019,7, 3088-3099
-
Cheng Fang,Jinjian Wu,Zahra Sobhani,Md. Al Amin,Youhong Tang Anal. Methods, 2019,11, 163-170
-
Juan J. Sánchez,Miguel López-Haro,Juan C. Hernández-Garrido,Ginesa Blanco,Miguel A. Cauqui,José M. Rodríguez-Izquierdo,José A. Pérez-Omil,José J. Calvino,María P. Yeste J. Mater. Chem. A, 2019,7, 8993-9003
1213645-36-3 ((3S)-3-amino-3-(4-methylphenyl)propan-1-ol) Related Products
- 936499-92-2((3r)-3-amino-3-phenyl-1-propanol Hydrochloride (1:1))
- 1071436-36-6((R)-3-Amino-3-(4-methylphenyl)propan-1-ol)
- 170564-98-4((R)-3-Amino-3-phenylpropan-1-ol)
- 68208-22-0(3-m-tolyl-dl-β-alaninol)
- 82769-76-4((3S)-3-amino-3-phenylpropan-1-ol)
- 936499-93-3((3s)-3-amino-3-phenylpropan-1-ol;hydrochloride)
- 14593-04-5(3-Amino-3-phenyl-1-propanol)
- 683220-57-7(3-amino-3-(4-ethylphenyl)propan-1-ol)
- 1212834-96-2((S)-3-M-Tolyl-β-alaninol)
- 68208-23-1(3-Amino-3-(4-methylphenyl)propan-1-ol)
Recommended suppliers
Hangzhou Cedareal Technology Co., Ltd.
Gold Member
CN Supplier
Bulk
Suzhou Genelee Bio-Technology Co., Ltd.
Gold Member
CN Supplier
Bulk
Zhejiang Brunova Technology Co., Ltd.
Gold Member
CN Supplier
Bulk
Suzhou Senfeida Chemical Co., Ltd
Gold Member
CN Supplier
Bulk
Handan Zechi Trading Co., Ltd
Gold Member
CN Supplier
Bulk